Cas no 593-66-8 (Iodoethene)

• Product Name: Iodoethene
• CAS No: 593-66-8
• MF: C₂H₃I
• MW: 153.949692964554
• MDL: MFCD00039404
• CID: 82632
• PubChem ID: 68976
• Update Time: 2025-05-24

Iodoethene Chemical and Physical Properties

Names and Identifiers

• Iodoethene
• Vinyl iodide, (Iodoethylene)
• Vinyl iodide
• Iodoethylene
• 1-iodoethyl
• 1-Iodoethylene
• cis-vinyl iodide
• Ethene,iodo
• E-vinyl iodide
• iodoethyl
• trans-vinyl iodide
• Vinyl iodide,tech.
• Z-vinyl iodide
• InChI=1/C2H3I/c1-2-3/h2H,1H
• Ethene, iodo-
• SCHEMBL14936
• AS-75662
• FT-0627265
• AKOS006227969
• 1-Iodoethylene #
• Q27122542
• N4F8F0IJ60
• NS00034142
• 593-66-8
• EINECS 209-801-1
• CHEBI:51315
• MFCD00039404
• UNII-N4F8F0IJ60
• DTXSID6060476
• DB-053374

• MDL： MFCD00039404
• Inchi： 1S/C2H3I/c1-2-3/h2H,1H2
• InChI Key： GHXZPUGJZVBLGC-UHFFFAOYSA-N
• SMILES： IC=C
• BRN： 1731578

Computed Properties

• Exact Mass: 153.92800
• Monoisotopic Mass: 153.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 2,08 g/cm3
• Boiling Point: 56 °C
• Flash Point: 55-56°C
• Refractive Index: 1.5385
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 0.00000
• LogP: 1.56490
• Solubility: Not available
• Sensitiveness: Light Sensitive

Iodoethene Security Information

• Hazardous Material transportation number：2810
• Hazard Category Code： 23/24/25-45-22
• Safety Instruction： S45-S53
• Hazardous Material Identification：
• Safety Term：S45;S53
• Packing Group：II
• HazardClass：POSSIBLE CARCINOGEN, TOXIC
• PackingGroup：II
• TSCA：Yes
• Packing Group：II
• Risk Phrases：R23/24/25; R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl iodides

Additional information on Iodoethene

Iodoethene (CAS No. 593-66-8): A Comprehensive Overview

Iodoethene, also known as 1-iodoethylene, is a chemical compound with the CAS number 593-66-8. This compound is an organoiodine compound, specifically an alkyl iodide, and has the molecular formula C2H3I. It is a colorless liquid with a pungent odor and is sparingly soluble in water. Iodoethene is widely used in various industrial and chemical applications, particularly in organic synthesis and as an intermediate in the production of other chemicals.

One of the most significant applications of Iodoethene is in the field of organic chemistry, where it serves as a valuable reagent for the synthesis of alkenes. The compound is particularly useful in elimination reactions, such as the dehydrohalogenation of alkyl halides, which are fundamental processes in organic synthesis. Recent studies have highlighted its role in the preparation of conjugated dienes and other unsaturated compounds, which are essential building blocks in pharmaceuticals and agrochemicals.

Iodoethene has also been explored for its potential in polymer chemistry. Researchers have investigated its use as a monomer in the synthesis of novel polymers with unique properties. For instance, its ability to undergo radical polymerization under specific conditions has led to the development of polymers with improved thermal stability and mechanical properties. These advancements have opened new avenues for its application in materials science.

In terms of physical properties, Iodoethene has a boiling point of approximately 11°C at standard atmospheric pressure, making it highly volatile. Its melting point is around -147°C, indicating its ability to remain liquid under most standard conditions. The compound's density is slightly higher than that of water, at about 2.5 g/cm³, which contributes to its limited solubility in polar solvents.

Recent research has focused on the stability and reactivity of Iodoethene under various conditions. Studies have shown that it exhibits high reactivity towards nucleophiles and can undergo substitution reactions with a wide range of nucleophilic agents. This property makes it a versatile reagent in both academic and industrial settings.

The environmental impact of Iodoethene has also been a topic of interest in recent years. Researchers have investigated its degradation pathways under different environmental conditions, such as soil and aqueous environments. Findings suggest that the compound can degrade relatively quickly under aerobic conditions, reducing its persistence in the environment.

In conclusion, Iodoethene (CAS No. 593-66-8) is a versatile chemical compound with a wide range of applications in organic synthesis, polymer chemistry, and materials science. Its unique properties and reactivity make it an invaluable tool for chemists and engineers alike. As research continues to uncover new applications and insights into its behavior, Iodoethene is poised to play an even more significant role in advancing chemical science.